Cas no 2229029-42-7 (N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine
• CAS No: 2229029-42-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5886047
• PubChem ID: 165649783
• Update Time: 2025-07-13

N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine
• N-methyl-1-[(1-methyl-1H-indazol-3-yl)methyl]cyclopropan-1-amine
• EN300-1805429
• 2229029-42-7

• Inchi： 1S/C13H17N3/c1-14-13(7-8-13)9-11-10-5-3-4-6-12(10)16(2)15-11/h3-6,14H,7-9H2,1-2H3
• InChI Key： XRAWMPQPFWTKOZ-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine

Introduction to N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 2229029-42-7)

N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine, with the chemical formula corresponding to its CAS number 2229029-42-7, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structural framework, combines elements of indazole and cyclopropane moieties, which are known for their diverse biological activities. The presence of a methyl group at the nitrogen position and the unique cyclopropanecarbonitrile structure suggests potential pharmacological properties that make it a subject of interest for further investigation.

The compound's structure is characterized by a central cyclopropane ring, which is a three-membered saturated hydrocarbon ring known for its strain and reactivity. This strain can be exploited in drug design to enhance binding affinity or to facilitate specific chemical reactions. The indazole moiety, attached to the cyclopropane ring via a methylene bridge, introduces nitrogen-rich heterocycles that are commonly found in bioactive molecules. Specifically, the 1-methyl-1H-indazol-3-yl substituent adds complexity to the molecule, potentially influencing its electronic properties and biological interactions.

In recent years, there has been growing interest in indazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and potential treatments for neurological disorders. The incorporation of a methyl group at the 1-position of the indazole ring may enhance metabolic stability while maintaining or even improving binding affinity to target proteins. The cyclopropane ring in N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine could serve as a pharmacophore, contributing to the molecule's overall bioactivity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of an indazole scaffold with a cyclopropane ring offers a unique structural motif that may not be readily available in existing therapeutic agents. This structural novelty could translate into novel mechanisms of action or improved efficacy compared to conventional drugs. Researchers have been exploring such hybrid structures to identify new leads with enhanced pharmacological profiles.

The synthesis of N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine involves multiple steps, including the formation of the cyclopropane ring and the introduction of the indazole substituent. Advanced synthetic methodologies have been employed to construct this complex molecule efficiently. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been particularly useful in forming the desired carbon-carbon bonds within the molecule.

The pharmacological evaluation of N-methyl-1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine has revealed intriguing preliminary results. In vitro studies have shown that this compound exhibits moderate activity against certain kinases, suggesting its potential as an inhibitor of these enzymes. Kinases are critical targets in oncology and inflammatory diseases, making this compound a promising candidate for further development.

Furthermore, computational studies using molecular modeling techniques have provided insights into how this compound might interact with biological targets. These simulations have helped researchers understand the binding modes and key interactions that contribute to its bioactivity. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening and optimization of candidate molecules.

The potential therapeutic applications of N-methyl-1-(1-methyl-1H-indazol-3-ylmethylcyclopropane)-amine are broad and exciting. Given its structural features, it may find utility in treating conditions such as cancer, inflammation, or neurological disorders. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile in preclinical models.

In conclusion, N-methyl-l-(l-methyl-lH-indazol-l -3yl)-methylcyclopropane-l-amine (CAS No. 2229029427) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover more about this molecule's capabilities, it may pave the way for innovative treatments across multiple disease areas.